Cas no 1337479-64-7 (3-(5-bromo-2-chlorophenyl)methylpiperidine)

3-(5-Bromo-2-chlorophenyl)methylpiperidine is a halogenated piperidine derivative with potential applications in pharmaceutical and agrochemical research. Its structure, featuring both bromo and chloro substituents on the phenyl ring, enhances its reactivity and selectivity in synthetic pathways, making it a valuable intermediate for the development of bioactive compounds. The piperidine moiety contributes to its versatility in medicinal chemistry, particularly in modulating pharmacokinetic properties. This compound is characterized by high purity and stability, ensuring reliable performance in complex reactions. Its unique substitution pattern offers distinct advantages for targeted molecular design, including potential CNS activity or pesticidal applications, depending on further functionalization.

3-(5-bromo-2-chlorophenyl)methylpiperidine structure

1337479-64-7 structure

Product Name:3-(5-bromo-2-chlorophenyl)methylpiperidine

CAS No:1337479-64-7

MF:C₁₂H₁₅BrClN

MW:288.611201524735

CID:6075105

PubChem ID:84814496

Update Time:2025-10-06

3-(5-bromo-2-chlorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

- 3-(5-bromo-2-chlorophenyl)methylpiperidine
- 3-[(5-bromo-2-chlorophenyl)methyl]piperidine
- 1337479-64-7
- EN300-1909585
- Inchi： 1S/C12H15BrClN/c13-11-3-4-12(14)10(7-11)6-9-2-1-5-15-8-9/h3-4,7,9,15H,1-2,5-6,8H2
- InChI Key： IWXKNJBQUJGXSR-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1)CC1CNCCC1)Cl

Computed Properties

Exact Mass: 287.00764g/mol
Monoisotopic Mass: 287.00764g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 12Å²

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